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Compound of Interest

Compound Name:
2-Bromo-5-

(trifluoromethoxy)phenol

Cat. No.: B1341764 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of 2-
Bromo-5-(trifluoromethoxy)phenol, a key intermediate in the synthesis of pharmaceuticals

and agrochemicals. The unique substitution pattern, featuring a bromine atom and a

trifluoromethoxy group, imparts specific characteristics relevant to its application in organic

synthesis and medicinal chemistry.

Core Physical Properties
The following table summarizes the key physical and chemical identifiers for 2-Bromo-5-
(trifluoromethoxy)phenol. It is crucial to distinguish this compound from the similarly named

2-Bromo-5-(trifluoromethyl)phenol, as their properties differ.
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Property Value Source(s)

Chemical Name
2-Bromo-5-

(trifluoromethoxy)phenol
N/A

CAS Number 205371-26-2 [1][2][3][4][5]

Molecular Formula C₇H₄BrF₃O₂ [3][4][6]

Molecular Weight 257.01 g/mol [3][4][6]

Appearance
Colorless to light orange to

yellow clear liquid
[3]

Boiling Point 209.9°C at 760 mmHg [7][8]

Density 1.74 g/cm³ [1][2]

Refractive Index n20/D 1.4815 [1][6]

pKa (Predicted) 7.29 ± 0.10 [1]

Melting Point Data not available N/A

Solubility Data not available N/A

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2-Bromo-5-
(trifluoromethoxy)phenol are not readily available in the public domain. However, standard

methodologies for characterizing phenols can be applied.

Determination of Boiling Point
The boiling point of a liquid is determined when its vapor pressure equals the atmospheric

pressure. A common laboratory method involves distillation.

Apparatus Setup: A distillation apparatus is assembled, consisting of a round-bottom flask, a

distillation head with a thermometer, a condenser, and a receiving flask.

Sample Preparation: The liquid sample of 2-Bromo-5-(trifluoromethoxy)phenol is placed in

the round-bottom flask with boiling chips to ensure smooth boiling.
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Heating: The flask is gently heated.

Temperature Reading: The temperature is recorded when the liquid is boiling, and the vapor

condensate is dripping into the condenser at a steady rate. This temperature is the boiling

point at the recorded atmospheric pressure.

Determination of Density
Density is the mass per unit volume of a substance.

Mass Measurement: A known volume of the liquid, precisely measured using a pycnometer

or a calibrated volumetric flask, is weighed on an analytical balance.

Calculation: The density is calculated by dividing the mass of the liquid by its volume. The

temperature at which the measurement is taken should be recorded as density is

temperature-dependent.

Determination of Refractive Index
The refractive index is a measure of how much light bends when it passes through the

substance. It is a characteristic property of a pure compound.

Instrumentation: An Abbe refractometer is commonly used for this measurement.

Calibration: The refractometer is calibrated using a standard of known refractive index.

Sample Application: A few drops of the liquid sample are placed on the prism of the

refractometer.

Measurement: The refractive index is read from the instrument's scale. The temperature

should be controlled and recorded, as the refractive index is temperature-dependent

(typically at 20°C).

Logical Workflow for Physical Property
Determination
The following diagram illustrates a general workflow for the characterization of a chemical

substance like 2-Bromo-5-(trifluoromethoxy)phenol.
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Workflow for Physical Property Characterization

Synthesis & Purification

Physical Property Determination

Data Analysis & Reporting

Synthesis of 2-Bromo-5-(trifluoromethoxy)phenol

Purification (e.g., Distillation, Chromatography)

Boiling Point Determination Density Measurement Refractive Index Measurement Solubility Testing pKa Determination

Data Compilation & Comparison

Technical Data Sheet Generation

Click to download full resolution via product page

Caption: General workflow for the synthesis, purification, and physical characterization of a

chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Our mission is to be the trusted global source of
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